![molecular formula C8H6ClNOS B8239200 (7-Chlorothieno[3,2-b]pyridin-2-yl)methanol](/img/structure/B8239200.png)
(7-Chlorothieno[3,2-b]pyridin-2-yl)methanol
Overview
Description
“(7-Chlorothieno[3,2-b]pyridin-2-yl)methanol” is a chemical compound with the molecular formula C8H6ClNOS and a molecular weight of 199.66 . It has been used in research and has been identified in the development of potent and selective Transient Receptor Potential Vanilloid 3 (TRPV3) antagonists .
Synthesis Analysis
The synthesis of “this compound” derivatives has been reported in the literature . The systematic optimization of pharmacological, physicochemical, and ADME properties of the original lead resulted in the identification of a novel and selective TRPV3 antagonist .Molecular Structure Analysis
The molecular structure of “this compound” has been analyzed using techniques such as NMR and crystallographic analysis .Scientific Research Applications
Synthesis and Chemical Properties
C–C vs C–O Bond Formation in Catalysis : The use of a Pd/C–Cu catalytic system enabled selective C–C bond formation with 4-chlorothieno[2,3-d]pyrimidines and terminal alkynes in methanol, avoiding significant side products from C–O bond formation. This process facilitated the synthesis of novel 4-alkynylthieno[2,3-d]pyrimidines with potential cytotoxic activity (Gorja, Kumar, Mukkanti, & Pal, 2011).
Synthesis of Hydrazone Derivatives : A study demonstrated the synthesis of hydrazone derivatives bearing a 6-chlorothieno[3,2-c]pyridine moiety, showing potential antibacterial properties against Gram-positive and Gram-negative bacteria (Rao, Rao, & Prasad, 2019).
Biocatalytic Synthesis : A biocatalytic approach was used for the synthesis of S-(4-chlorophenyl)-(pyridin-2-yl) methanol in a liquid-liquid biphasic microreaction system, offering a green and efficient method with high yield and enantiomeric excess (Chen et al., 2021).
Synthesis of Nickel Complexes : The synthesis of nickel complexes with bidentate N,O-type ligands, including (pyridin-2-yl)methanol, was explored for potential application in the catalytic oligomerization of ethylene (Kermagoret & Braunstein, 2008).
Biomedical Applications
Antibacterial Properties : Novel pyridine derivatives synthesized using 2-chloropyridine-3-carboxylic acid exhibited variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Production of Betahistine Intermediate : A Kluyveromyces sp. was used for the biotransformation of (4-chlorophenyl)-(pyridin-2-yl)methanone to (S)-CPMA, a key chiral intermediate of the anti-allergic drug Betahistine (Ni, Zhou, & Sun, 2012).
Mechanism of Action
“(7-Chlorothieno[3,2-b]pyridin-2-yl)methanol” derivatives have been found to act as selective antagonists for the Transient Receptor Potential Vanilloid 3 (TRPV3), a Ca2+ - and Na+ -permeable channel found in both neuronal and non-neuronal tissues . TRPV3 plays a role in inflammation, pain sensation, and skin disorders .
Safety and Hazards
properties
IUPAC Name |
(7-chlorothieno[3,2-b]pyridin-2-yl)methanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNOS/c9-6-1-2-10-7-3-5(4-11)12-8(6)7/h1-3,11H,4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLHSIMWMMUCNQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C=C(SC2=C1Cl)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.